8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-isobutyl-3-methyl-1-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(3,5-dimethylpyrazol-1-yl)-3-methyl-1-[(3-methylphenyl)methyl]-7-(2-methylpropyl)purine-2,6-dione
• InChI: InChI=1S/C23H28N6O2/c1-14(2)12-27-19-20(24-22(27)29-17(5)11-16(4)25-29)26(6)23(31)28(21(19)30)13-18-9-7-8-15(3)10-18/h7-11,14H,12-13H2,1-6H3
• InChI Key: PNVNTGAETWMRQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C(=O)C3=C(N=C(N3CC(C)C)N4C(=CC(=N4)C)C)N(C2=O)C
• Molecular Formula: C23H28N6O2
• Molecular Weight: 420.5 g/mol
• CAS No.: 1020454-02-7

Description

8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-isobutyl-3-methyl-1-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H28N6O2 and its molecular weight is 420.517. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

This compound, with its complex molecular structure, is involved in various scientific research areas, focusing primarily on its synthesis and potential biological applications. The research applications span from exploring its cytotoxic activities to its role in creating new materials with specific biological activities.

• Cytotoxic Activity and Anticancer Potential : Studies have demonstrated the synthesis and testing of related compounds for cytotoxic activity against various cancer cell lines. Compounds with structural similarities have shown potent cytotoxic effects, suggesting that the chemical structure could be of interest in the development of new anticancer agents (Deady et al., 2003).

• Metal Complex Formation for Nucleobase Recognition : Another area of application involves the synthesis of metal complexes using derivatives that closely resemble the compound . These complexes are studied for their potential in recognizing canonical nucleobases via metal-mediated base pairs, highlighting its utility in biochemical and pharmacological research (Sinha et al., 2015).

• Flavour Modification and Food Industry Applications : Derivatives of the chemical structure have been explored for their potential as bitter-modifying flavor compounds, indicating possible applications in enhancing food and beverage flavors. This research underscores the compound's relevance in the food industry, though focusing on its flavor-modifying properties rather than direct consumption (Karanewsky et al., 2016).

• Neurodegenerative Disease Treatment : Research into structurally similar compounds has identified potential multitarget drugs for neurodegenerative diseases. These studies aim to develop compounds that act on multiple targets relevant for symptomatic and disease-modifying treatments, showcasing the broader pharmaceutical applications of such complex molecules (Brunschweiger et al., 2014).